Ethyl 4-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-ethyl-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate

• Molecular Formula: C23H28BrNO5
• Molecular Weight: 478.4 g/mol
• IUPAC Name: ethyl 4-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-ethyl-7,7-dimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate
• InChI: InChI=1S/C23H28BrNO5/c1-6-14-20(22(28)30-7-2)18(12-8-13(24)21(27)17(9-12)29-5)19-15(25-14)10-23(3,4)11-16(19)26/h8-9,18,25,27H,6-7,10-11H2,1-5H3
• InChI Key: ACGWKFIIDBMNER-UHFFFAOYSA-N
• SMILES: CCC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=CC(=C(C(=C3)Br)O)OC)C(=O)OCC

Description

Ethyl 4-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-ethyl-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is a chemical compound that has been synthesized and studied for its potential scientific research applications. This compound is also known as EMD 534085 or simply EMD 534. It is a quinolinecarboxylate derivative that belongs to the class of heterocyclic compounds. EMD 534 has been found to exhibit interesting biochemical and physiological effects, making it a promising candidate for future research.

Mechanism of Action

The mechanism of action of EMD 534 is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cellular processes. Specifically, EMD 534 has been found to inhibit the activity of cyclin-dependent kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6), which are involved in the regulation of the cell cycle. EMD 534 has also been found to inhibit the activity of glycogen synthase kinase 3 beta (GSK3β), which is involved in the regulation of various cellular processes, including cell proliferation and differentiation.
Biochemical and Physiological Effects
EMD 534 has been found to exhibit interesting biochemical and physiological effects. In addition to its potential use as a cancer treatment and anti-inflammatory agent, EMD 534 has also been found to exhibit antioxidant properties. Specifically, EMD 534 has been found to scavenge free radicals and protect cells from oxidative damage. Additionally, EMD 534 has been found to exhibit antiangiogenic properties, which could make it a potential candidate for the treatment of diseases that involve abnormal blood vessel growth, such as cancer.

Advantages and Limitations for Lab Experiments

EMD 534 has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, making it readily available for research purposes. Additionally, EMD 534 has been found to exhibit low toxicity, which makes it a safer option for use in lab experiments. However, one limitation is that EMD 534 has poor solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving EMD 534. One area of research that could be explored further is the potential use of EMD 534 as a cancer treatment. Specifically, more studies could be conducted to determine the efficacy of EMD 534 in inhibiting the growth of different types of cancer cells. Additionally, more research could be conducted to determine the mechanism of action of EMD 534, which could lead to the development of more effective treatments. Other potential future directions for research involving EMD 534 could include its use as an anti-inflammatory agent or in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of EMD 534 involves a multi-step process that has been described in detail in scientific literature. The starting material is 3-bromo-4-hydroxy-5-methoxybenzaldehyde, which is then reacted with 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid to form the corresponding Schiff base. The Schiff base is then reduced with sodium borohydride to yield the corresponding amine. This amine is then reacted with ethyl 2-oxo-4,4-dimethyl-5-oxo-1,3,2-dioxaphosphorinane-2-carboxylate to form the final product, EMD 534.

Scientific Research Applications

EMD 534 has been studied for its potential use in scientific research. One area of research that has shown promise is in the field of cancer treatment. EMD 534 has been found to inhibit the growth of certain cancer cells, making it a potential candidate for the development of new cancer treatments. Additionally, EMD 534 has been studied for its potential use as an anti-inflammatory agent, as well as for its potential use in the treatment of neurodegenerative diseases.